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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed experimental procedure for the Bindone test, a

colorimetric method for the detection of amines. The protocol is based on the use of Bindone
as a chemosensor that undergoes a distinct color change in the presence of amines,

particularly volatile amines. For a comprehensive understanding, this document also includes

protocols for other established qualitative tests for amines.

The Bindone Test for Amines
The Bindone test is a highly sensitive method for the colorimetric detection of amines. The

underlying principle involves an amine-induced tautomerization of the Bindone molecule,

resulting in a visible color change. This test is particularly useful for detecting volatile amines,

for instance, those released during the spoilage of food products.[1]

Principle
The color change in the Bindone test is driven by the basicity of the amines which induces a

tautomerization of the Bindone molecule. This change in the chemical structure of Bindone
leads to a shift in its absorption spectrum, resulting in a visible color change from yellow to

purple/deep blue. The intensity of the color change can be proportional to the concentration of

the amine, allowing for semi-quantitative analysis.
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Experimental Protocol
1.2.1. Reagent Preparation

Bindone Solution: Prepare a stock solution of Bindone in a suitable organic solvent such as

acetone or ethanol. The concentration of this solution should be optimized based on the

specific application, but a starting point of 0.1% (w/v) is recommended.

Test Strips (Optional): For vapor detection, filter paper strips can be impregnated with the

Bindone solution and allowed to dry.

1.2.2. Qualitative Detection of Amines (Solution Phase)

To 1 mL of the sample solution suspected of containing an amine, add a few drops of the

Bindone reagent solution.

Observe any immediate color change. The development of a deep blue or purple color

indicates the presence of an amine.[1]

1.2.3. Qualitative Detection of Volatile Amines (Vapor Phase)

Place a sample of the material to be tested (e.g., fish tissue) in a sealed container.

Suspend a Bindone-impregnated test strip in the headspace above the sample, ensuring it

does not come into direct contact with the sample.

Seal the container and allow it to stand at room temperature.

Observe the test strip for a color change from yellow to purple/blue. The time taken for the

color to change can be indicative of the concentration of volatile amines.[1]

Data Presentation
The Bindone-based chemosensor has demonstrated high sensitivity for the detection of

volatile amines. The following table summarizes the detection limits for both the small molecule

(Bin) and a polymer-embedded version (PBin).
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Analyte Sensor Detection Limit (ppm)

Volatile Amines Bin (Bindone) 0.04

Volatile Amines
PBin (Polymer-embedded

Bindone)
1.57

Table 1: Detection limits of Bindone-based chemosensors for volatile amines.[1]

Experimental Workflow

Reagent Preparation

Experimental Procedure

Prepare Bindone Solution (0.1% in Acetone/Ethanol)

Add a few drops of Bindone Solution
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Add Sample Solution (1 mL) to Test Tube
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Figure 1: Experimental workflow for the Bindone test for amines in solution.
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Comparative Qualitative Tests for Amines
For a comprehensive analysis and to distinguish between primary, secondary, and tertiary

amines, other classical chemical tests are often employed.

Classification of Amines
Amines are classified based on the number of hydrocarbon groups attached to the nitrogen

atom.

Ammonia (NH3)

Primary Amine (R-NH2)

Replace 1 H with R

Secondary Amine (R2-NH)

Replace 2 H with R

Tertiary Amine (R3-N)

Replace 3 H with R

Click to download full resolution via product page

Figure 2: Classification of primary, secondary, and tertiary amines.

Hinsberg Test
This test is used to distinguish between primary, secondary, and tertiary amines.

Reagent: Benzenesulfonyl chloride (Hinsberg's reagent) and aqueous sodium hydroxide.

Procedure:

To a small amount of the amine, add benzenesulfonyl chloride and an excess of aqueous

sodium hydroxide solution.

Shake the mixture well.

Observe if a precipitate forms.

If a precipitate forms, acidify the solution with hydrochloric acid and observe any changes.
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Observations:

Primary Amine: Forms a sulfonamide that is soluble in the alkaline solution, resulting in a

clear solution. Upon acidification, the sulfonamide precipitates.[2][3]

Secondary Amine: Forms an insoluble sulfonamide that precipitates from the alkaline

solution. The precipitate does not dissolve upon acidification.[2][3]

Tertiary Amine: Does not react with benzenesulfonyl chloride to form a solid. The amine

may be insoluble and form a separate layer, which will dissolve upon acidification.[2][3]

Carbylamine Test (Isocyanide Test)
This test is specific for primary amines.

Reagents: Chloroform and alcoholic potassium hydroxide.

Procedure:

Warm a small amount of the amine with chloroform and alcoholic potassium hydroxide.

Observation:

Primary Amine: The formation of an isocyanide, which has a characteristic foul and

unpleasant odor, indicates a positive test.[4][5]

Secondary and Tertiary Amines: Do not give a positive result in this test.[5]

Nitrous Acid Test
This test can also be used to differentiate between primary, secondary, and tertiary amines.

Reagent: A freshly prepared solution of sodium nitrite in concentrated hydrochloric acid (to

generate nitrous acid in situ), cooled in an ice bath.

Procedure:

Dissolve the amine in cold dilute hydrochloric acid.
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Add a cold, freshly prepared solution of nitrous acid dropwise.

Observations:

Primary Aliphatic Amine: Produces bubbles of nitrogen gas.[4][6]

Primary Aromatic Amine: Forms a diazonium salt, which can then be used in a coupling

reaction (Azo-Dye test) with a phenol (like 2-naphthol) to produce a brightly colored azo

dye (typically red-orange).[4][7]

Secondary Amine: Forms a yellow, oily N-nitrosamine.[4][6]

Tertiary Amine: Reacts to form a soluble nitrite salt without the evolution of gas or

formation of a yellow oil.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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